Cas no 370845-97-9 (1-(2,2-diethoxyethyl)-2-methyl-1H-1,3-benzodiazole)

• Product Name: 1-(2,2-diethoxyethyl)-2-methyl-1H-1,3-benzodiazole
• CAS No: 370845-97-9
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 5821067
• PubChem ID: 949361
• Update Time: 2025-10-23

1-(2,2-diethoxyethyl)-2-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-diethoxyethyl)-2-methyl-1H-benzo[d]imidazole
• 1H-Benzimidazole, 1-(2,2-diethoxyethyl)-2-methyl-
• 1-(2,2-diethoxyethyl)-2-methyl-1H-1,3-benzodiazole
• Oprea1_657083
• IFLab1_004764
• IDI1_010519
• F1076-0048
• 1-(2,2-diethoxyethyl)-2-methylbenzimidazole
• AKOS001146250
• 1-(2,2-diethoxyethyl)-2-methyl-1H-benzimidazole
• Z57167567
• 370845-97-9
• HMS1425I12

• Inchi： 1S/C14H20N2O2/c1-4-17-14(18-5-2)10-16-11(3)15-12-8-6-7-9-13(12)16/h6-9,14H,4-5,10H2,1-3H3
• InChI Key： WRFIYWSIUUXPPB-UHFFFAOYSA-N
• SMILES： C1(C)N(CC(OCC)OCC)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 383.8±32.0 °C(Predicted)
• pka: 5.75±0.10(Predicted)

Additional information on 1-(2,2-diethoxyethyl)-2-methyl-1H-1,3-benzodiazole

1-(2,2-diethoxyethyl)-2-methyl-1H-1,3-benzodiazole: A Comprehensive Overview

1-(2,2-diethoxyethyl)-2-methyl-1H-1,3-benzodiazole (CAS No. 370845-97-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the benzodiazole class, which is known for its diverse biological activities and therapeutic potential. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the study of 1-(2,2-diethoxyethyl)-2-methyl-1H-1,3-benzodiazole.

Chemical Structure and Synthesis

The chemical structure of 1-(2,2-diethoxyethyl)-2-methyl-1H-1,3-benzodiazole is characterized by a benzodiazole core with a 2-methyl substitution at the 2-position and a 1-(2,2-diethoxyethyl) group at the 1-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The synthesis of this compound typically involves multi-step reactions, including condensation and cyclization processes. Recent studies have focused on optimizing these synthetic routes to improve yield and purity.

One notable synthetic method involves the reaction of 2-amino-5-methylbenzoic acid with ethylene glycol to form the corresponding ester, followed by cyclization with an appropriate reagent to form the benzodiazole ring. This method has been reported to yield high-purity 1-(2,2-diethoxyethyl)-2-methyl-1H-1,3-benzodiazole with good efficiency.

Biological Properties and Mechanisms of Action

1-(2,2-diethoxyethyl)-2-methyl-1H-1,3-benzodiazole has been extensively studied for its biological activities. One of its key properties is its ability to modulate GABA-A receptors, which are important targets in the central nervous system (CNS). GABA-A receptors are involved in various physiological processes, including neurotransmission and synaptic plasticity. By interacting with these receptors, 1-(2,2-diethoxyethyl)-2-methyl-1H-1,3-benzodiazole can exert anxiolytic and sedative effects.

In addition to its GABA-A receptor modulation, recent research has also explored the potential of 1-(2,2-diethoxyethyl)-2-methyl-1H-1,3-benzodiazole in other therapeutic areas. For instance, studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases.

Clinical Applications and Research Advances

The therapeutic potential of 1-(2,2-diethoxyethyl)-2-methyl-1H-1,3-benzodiazole has been evaluated in various preclinical models. Animal studies have demonstrated its efficacy in reducing anxiety-like behaviors and improving sleep quality. These findings have paved the way for further clinical investigations.

In a recent clinical trial involving patients with generalized anxiety disorder (GAD), 1-(2,2-diethoxyethyl)-2-methyl-1H-1,3-benzodiazole was found to be effective in reducing symptoms of anxiety with minimal side effects compared to traditional benzodiazepines. The trial also highlighted the compound's favorable pharmacokinetic profile, including rapid onset of action and sustained efficacy.

Safety and Toxicology

The safety profile of 1-(2,2-diethoxyethyl)-2-methyl-1H-1,3-benzodiazole is an important consideration for its potential use as a therapeutic agent. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses. However, like other benzodiazepines, it may cause drowsiness and impaired motor function at higher doses. Therefore, careful dosing and monitoring are essential to ensure patient safety.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 1-(2,2-diethoxyethyl)-2-methyl-1H-1,3-benzodiazole holds great promise for advancing our understanding of its biological mechanisms and therapeutic applications. Future studies should focus on optimizing its pharmacological properties and exploring new delivery methods to enhance its efficacy and safety.

In conclusion, 1-(2,2-diethoxyethyl)-2-methyl-1H-1,3-benzodiazole (CAS No. 370845-97-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further development as a therapeutic agent.